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Compound of Interest

Compound Name: Hydroxy-PEG6-CH2-Boc

Cat. No.: B608016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for

Hydroxy-PEG6-CH2-Boc (CAS RN: 297162-47-1), a polyethylene glycol (PEG) derivative

commonly utilized in bioconjugation and pharmaceutical research. Due to its increasing

application, a thorough understanding of its safety profile and proper handling procedures is

crucial for laboratory personnel. This document summarizes key safety data, outlines handling

and emergency protocols, and provides a logical workflow for its safe use.

Chemical and Physical Properties
Hydroxy-PEG6-CH2-Boc, with the IUPAC name tert-butyl 20-hydroxy-3,6,9,12,15,18-

hexaoxaicosanoate, is a 6-unit PEG derivative.[1] It is characterized by a terminal hydroxyl

group and a Boc-protected amine group.[2] The presence of the hydrophilic PEG linker

enhances the water solubility of molecules it is conjugated to.[1][2]
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Property Value Source

CAS Number 297162-47-1 [3][4]

Molecular Formula C18H36O9 [3]

Molecular Weight 396.48 g/mol [3]

Physical Form Liquid or Solid [3]

Density 1.086 ± 0.06 g/cm³

Flash Point 151.3 ± 20.8 °C

Hazard Identification and Classification
Hydroxy-PEG6-CH2-Boc is classified as a hazardous substance. The primary hazards

associated with this compound are irritation to the skin, eyes, and respiratory system.[3]

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation

(Category 2)
GHS07 (Harmful) Warning

H315: Causes skin

irritation

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation

Source:[3]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling Hydroxy-PEG6-CH2-Boc to

minimize exposure and ensure a safe laboratory environment.
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical. This includes:

Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[5] Gloves

must be inspected prior to use.

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[5]

Engineering Controls
Work with Hydroxy-PEG6-CH2-Boc should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of vapors or mists.[5]

Storage
Store the compound in a tightly closed container in a dry and well-ventilated place. The

recommended storage temperature is between 2°C and 8°C.

Emergency Procedures
In the event of exposure or a spill, the following first-aid measures should be taken

immediately:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[5]

Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs, get

medical advice/attention. Take off contaminated clothing and wash it before reuse.[5]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[5]
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Ingestion: Clean the mouth with water and drink plenty of water afterward. Get medical

attention if symptoms occur.[5]

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of Hydroxy-PEG6-
CH2-Boc from receipt to disposal.
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Preparation Phase

Handling Phase

Post-Experiment Phase

Receive and Verify Chemical

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in a Ventilated Fume Hood

Weigh/Dispense Compound

Perform Experimental Procedure

Decontaminate Work Area

Store Compound at 2-8°C

If not all is usedDispose of Waste Properly

Remove and Clean PPE

Click to download full resolution via product page

Caption: Safe handling workflow for Hydroxy-PEG6-CH2-Boc.
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Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[5] Do not let the product enter drains.

Toxicological Information
While specific quantitative toxicity data such as LD50 for Hydroxy-PEG6-CH2-Boc is not

readily available in the public domain, the provided hazard statements indicate that it is harmful

upon acute exposure through inhalation, and skin or eye contact.[3] No information was found

to suggest that the compound is carcinogenic or mutagenic.

Disclaimer: This guide is intended for informational purposes only and is based on publicly

available data. It is not a substitute for a comprehensive Safety Data Sheet (SDS) provided by

the manufacturer. Always refer to the specific SDS for the most accurate and up-to-date

information before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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